(4aR*,8aR*)-2-[(5-tert-butyl-1H-pyrazol-3-yl)methyl]-7-(methylsulfonyl)octahydro-2,7-naphthyridin-4a(2H)-ol

• IUPAC Name: (4aR,8aR)-2-[(3-tert-butyl-1H-pyrazol-5-yl)methyl]-7-methylsulfonyl-3,4,5,6,8,8a-hexahydro-1H-2,7-naphthyridin-4a-ol
• InChI: InChI=1S/C17H30N4O3S/c1-16(2,3)15-9-14(18-19-15)12-20-7-5-17(22)6-8-21(25(4,23)24)11-13(17)10-20/h9,13,22H,5-8,10-12H2,1-4H3,(H,18,19)/t13-,17-/m1/s1
• InChI Key: CQQOMXHPHPBVEC-CXAGYDPISA-N
• Canonical SMILES: CC(C)(C)C1=NNC(=C1)CN2CCC3(CCN(CC3C2)S(=O)(=O)C)O
• Isomeric SMILES: CC(C)(C)C1=NNC(=C1)CN2CC[C@]3(CCN(C[C@H]3C2)S(=O)(=O)C)O
• Molecular Formula: C17H30N4O3S
• Molecular Weight: 370.5 g/mol

Description

Synthesis Analysis

The synthesis of naphthyridine derivatives, similar to the compound of interest, involves multi-step organic reactions. A common approach includes cyclocondensation, starting from appropriately substituted naphthyridines or pyrazoles. For example, the efficient synthesis of 3-(3-Aryl-4,5-dihydro-1H-pyrazol-5-yl)-2-(trifluoromethyl)-1,8-naphthyridines showcases a typical process involving cyclo condensation and subsequent functionalization (Rao et al., 2023).

Molecular Structure Analysis

Molecular structure characterization of such compounds typically employs techniques like X-ray diffraction (XRD), Fourier-transform infrared spectroscopy (FT-IR), ultraviolet-visible spectroscopy (UV-Vis), and nuclear magnetic resonance (NMR). These methods provide insights into the compound's geometric configuration, functional groups, and electronic structure. For instance, studies on similar compounds have revealed detailed information on local and global chemical activities, electrophilic and nucleophilic nature through theoretical calculations and experimental validation (Gültekin et al., 2020).

Chemical Reactions and Properties

Naphthyridine derivatives participate in various chemical reactions, highlighting their reactivity and potential utility in organic synthesis. Reactions such as the Claisen rearrangement and reactions with N-sulfonylhydrazones illustrate the versatility of these compounds in forming complex heterocyclic structures (Majumdar & Rafique-ul-Islam, 2007). Furthermore, their interactions with different reagents can lead to a wide range of functionalized products, useful in further synthetic applications.